2-Cycloheptylacetamide
Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Applications
- Synthesis of Nitrogenous Heterocycles : 2-Cyano-N-arylacetamide, a related compound to 2-Cycloheptylacetamide, has been utilized in the synthesis of various nitrogenous heterocycles like iminocoumarine, thiazole, dihydropyridine, and imidazole or benzoimidazole. These compounds have shown potential as antimicrobial agents against strains of Gram bacteria and fungi (Ewies & Abdelsalaam, 2020).
Pharmacological Profiles and Analogues
- Ketamine and Related Analogues : Research on ketamine, a compound structurally related to 2-Cycloheptylacetamide, highlights its widespread application in clinical settings, including its use in treating depression and as an anesthetic. The review covers synthetic efforts towards ketamine and related analogues over the past 60 years, providing insights into past and future research directions (Jose, Dimitrov, & Denny, 2018).
Cyclooxygenase Inhibition
- Cyclooxygenase Inhibition by Paracetamol : Paracetamol, chemically similar to 2-Cycloheptylacetamide, has been suggested to inhibit cyclooxygenase enzymes in peripheral tissues, particularly COX-2. This inhibition might be linked to paracetamol's cardiovascular risk as indicated in epidemiological studies (Hinz & Brune, 2011).
Neurological and Physiological Effects
- Ketamine in Veterinary Use : The study of ketamine, related to 2-Cycloheptylacetamide, in veterinary use, reveals its impact on cardiovascular function, muscle relaxation, and analgesia in animals. These findings contribute to understanding the physiological and neurological effects of related compounds (Yohannes, 2018).
Research in Alzheimer's Disease
- Glutaminyl Cyclase Inhibitor Research : Varoglutamstat, a small molecule inhibitor targeting glutaminyl cyclase, may have implications in Alzheimer's disease research. This molecule, linked tothe family of compounds including 2-Cycloheptylacetamide, aims to reduce the level of synaptotoxic amyloid forms, potentially offering new avenues for Alzheimer's treatment (Vijverberg et al., 2021).
Advancements in Muscarinic Receptor Antagonism
- Development of Muscarinic Receptor Antagonists : Research on a series of 2-phenylacetamides, structurally related to 2-Cycloheptylacetamide, led to the development of potent muscarinic M3 receptor antagonists. These compounds are significant for treating urinary tract disorders, irritable bowel syndrome, and respiratory disorders, showcasing the therapeutic potential of 2-Cycloheptylacetamide derivatives (Mitsuya et al., 2000).
Exploration of Cancer Therapies
- Arylacetamides in Cancer Research : Arylacetamides, chemically akin to 2-Cycloheptylacetamide, have been explored for their antiproliferative activity on human cancer cells. This study emphasizes the potential of these compounds in developing cost-effective alternatives for cancer treatment (Ferreira et al., 2019).
properties
IUPAC Name |
2-cycloheptylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c10-9(11)7-8-5-3-1-2-4-6-8/h8H,1-7H2,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQBZMMPADIELKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)CC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10281247 | |
Record name | 2-cycloheptylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10281247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cycloheptylacetamide | |
CAS RN |
14224-71-6 | |
Record name | Cycloheptaneacetamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20991 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-cycloheptylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10281247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.